12β-(Acetyloxy)-3β,14β-dihydroxy-5α-pregnane-15,20-dione
12β-(Acetyloxy)-3β,14β-dihydroxy-5α-pregnane-15,20-dione
Brand Name:
Vulcanchem
CAS No.:
18014-35-2
VCID:
VC0101238
InChI:
InChI=1S/C23H34O6/c1-12(24)17-10-19(27)23(28)16-6-5-14-9-15(26)7-8-21(14,3)18(16)11-20(22(17,23)4)29-13(2)25/h14-18,20,26,28H,5-11H2,1-4H3/t14-,15-,16+,17+,18-,20+,21-,22-,23+/m0/s1
SMILES:
CC(=O)C1CC(=O)C2(C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C)O
Molecular Formula:
C23H34O6
Molecular Weight:
406.5 g/mol
12β-(Acetyloxy)-3β,14β-dihydroxy-5α-pregnane-15,20-dione
CAS No.: 18014-35-2
Main Products
VCID: VC0101238
Molecular Formula: C23H34O6
Molecular Weight: 406.5 g/mol
| CAS No. | 18014-35-2 |
|---|---|
| Product Name | 12β-(Acetyloxy)-3β,14β-dihydroxy-5α-pregnane-15,20-dione |
| Molecular Formula | C23H34O6 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | [(3S,5S,8R,9S,10S,12R,13S,14S,17S)-17-acetyl-3,14-dihydroxy-10,13-dimethyl-15-oxo-2,3,4,5,6,7,8,9,11,12,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-12-yl] acetate |
| Standard InChI | InChI=1S/C23H34O6/c1-12(24)17-10-19(27)23(28)16-6-5-14-9-15(26)7-8-21(14,3)18(16)11-20(22(17,23)4)29-13(2)25/h14-18,20,26,28H,5-11H2,1-4H3/t14-,15-,16+,17+,18-,20+,21-,22-,23+/m0/s1 |
| Standard InChIKey | BQGTUINHIQJRQF-FYBQJZDWSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC(=O)[C@]2([C@@]1([C@@H](C[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)OC(=O)C)C)O |
| SMILES | CC(=O)C1CC(=O)C2(C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C)O |
| Canonical SMILES | CC(=O)C1CC(=O)C2(C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C)O |
| PubChem Compound | 22296180 |
| Last Modified | Nov 11 2021 |
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